Cas no 1806871-49-7 (Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate)

• Product Name: Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate
• CAS No: 1806871-49-7
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4861593
• Update Time: 2025-06-15

Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate

• Inchi： 1S/C8H5BrF2INO2/c1-15-8(14)4-5(9)3(12)2-13-6(4)7(10)11/h2,7H,1H3
• InChI Key： CZBBWRXCYQNPGG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(C(=O)OC)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate

Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate (CAS No. 1806871-49-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate, identified by its CAS number 1806871-49-7, represents a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with bromo, difluoromethyl, and iodopyridine functional groups, has garnered considerable attention due to its utility in the synthesis of a wide array of biologically active molecules.

The structural configuration of Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate imparts unique reactivity that makes it an invaluable building block for medicinal chemists. The presence of multiple halogen atoms, specifically bromo and iodine, enhances its compatibility with various cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular frameworks, enabling the development of novel therapeutic agents.

In recent years, the demand for fluorinated compounds in drug discovery has surged, driven by their favorable pharmacokinetic properties and enhanced binding affinity to biological targets. The incorporation of a difluoromethyl group into the pyridine scaffold not only enhances metabolic stability but also modulates lipophilicity, making it an attractive feature for drug candidates. The synthesis and application of Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate exemplify the growing trend toward fluorinated heterocycles in modern medicine.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting intricate biological pathways. For instance, recent studies have highlighted its utility in synthesizing inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The bromo and iodine substituents serve as handles for further functionalization, allowing chemists to fine-tune the properties of their final products. This adaptability has made Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate a cornerstone in libraries designed for high-throughput screening.

The pharmaceutical industry has also leveraged this compound in the creation of antiviral agents. The unique electronic environment provided by the halogenated pyridine core facilitates interactions with viral enzymes and receptors, leading to the development of potent inhibitors. Notably, researchers have utilized derivatives of Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate to explore novel mechanisms of action against RNA viruses, demonstrating its broad applicability in antiviral drug design.

Furthermore, the agrochemical sector has not been left untouched by the versatility of this intermediate. Its incorporation into pesticide formulations has shown promise in enhancing bioavailability and reducing environmental persistence. The ability to modify its structure allows for the creation of compounds with tailored properties, such as improved efficacy and reduced toxicity profile.

The synthetic methodologies employed in producing Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate are also noteworthy. Advanced techniques such as transition-metal-catalyzed reactions and palladium-mediated couplings have been optimized to achieve high yields and purity. These advancements underscore the importance of robust synthetic strategies in ensuring the availability of key intermediates for industrial applications.

In conclusion, Methyl 4-bromo-2-(difluoromethyl)-5-iodopyridine-3-carboxylate (CAS No. 1806871-49-7) stands as a testament to the ingenuity of modern synthetic chemistry. Its multifaceted utility across pharmaceuticals, agrochemicals, and beyond highlights its significance as a building block for innovative therapeutics. As research continues to uncover new applications and refine synthetic protocols, this compound will undoubtedly remain at the forefront of chemical innovation.